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Compound of Interest

Compound Name: Nitrosyl cyanide

CAS No.: 4343-68-4

Cat. No.: B1207669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of microwave spectroscopy for

the characterization of nitrosyl cyanide (ONCN). It includes protocols for the synthesis of

nitrosyl cyanide and its analysis using Stark modulation microwave spectroscopy, along with

a compilation of key spectroscopic data obtained from these studies.

Introduction
Nitrosyl cyanide (ONCN) is a molecule of significant chemical interest.[1] Microwave

spectroscopy is a high-resolution technique that provides precise information about the

rotational energy levels of molecules in the gas phase. By analyzing the microwave spectrum

of nitrosyl cyanide and its various isotopically substituted species, it is possible to determine

its molecular structure, dipole moment, and the electronic environment of its nuclei with high

accuracy.[1][2][3] This information is crucial for understanding the bonding and chemical

properties of this reactive molecule.
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The study of nitrosyl cyanide via microwave spectroscopy serves as an excellent case study

for the application of this technique to small, reactive molecules. The data obtained can be

compared with theoretical calculations to benchmark computational chemistry methods.[1]

Synthesis of Nitrosyl Cyanide (ONCN)
Nitrosyl cyanide is a blue-green gas that can be synthesized by the reaction of nitrosyl

chloride (NOCl) with silver cyanide (AgCN).[3][4] The reaction is typically carried out at low

temperatures (-30 to -20 °C) to control the reactivity and prevent the decomposition of the

product.[3]

Protocol for the Synthesis of Nitrosyl Cyanide and its Isotopically Labeled Species:

Reactants:

Nitrosyl chloride (NOCl)

Silver cyanide (AgCN). For isotopic substitution studies, suitably enriched Ag¹³CN,

AgC¹⁵N, or other isotopic variants are used.[3] Similarly, ¹⁵NOCl or N¹⁸OCl can be used to

synthesize ¹⁵NOCN and N¹⁸OCN, respectively.[2]

Apparatus:

A vacuum-tight reaction vessel.

A cooling bath (e.g., dry ice/acetone slush) to maintain the reaction temperature between

-30 and -20 °C.

A vacuum line for transferring the gaseous product.

Procedure:

Place a sample of silver cyanide in the reaction vessel and attach it to the vacuum line.

Cool the reaction vessel to the desired temperature range.

Slowly admit nitrosyl chloride gas into the reaction vessel. The reaction produces nitrosyl
cyanide gas.
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The resulting blue-green gas is then transferred under vacuum to the microwave

spectrometer absorption cell.[3]

Caution: The synthesis of nitrosyl cyanide can be hazardous, and appropriate safety

precautions should be taken.

Microwave Spectroscopy of Nitrosyl Cyanide
The microwave spectrum of nitrosyl cyanide is typically measured using a Stark modulation

spectrometer.[1] This technique allows for high sensitivity and the determination of the

molecular dipole moment.

Experimental Protocol for Stark Modulation Microwave Spectroscopy:

Spectrometer Setup:

A Stark modulation microwave spectrometer operating in the relevant frequency range for

the rotational transitions of ONCN.

The absorption cell is cooled to slow the decomposition of the nitrosyl cyanide. A

common method is to cool the cell with solid CO₂.[1]

Sample Handling:

Introduce the synthesized nitrosyl cyanide gas into the absorption cell at a pressure in

the range of 0.01 - 0.08 torr.[1]

Due to the instability of nitrosyl cyanide, the sample may need to be renewed

approximately every thirty minutes.[1]

Data Acquisition:

Predict the initial rotational transition frequencies based on a model of the molecular

structure.[1]

Scan the microwave frequency in the predicted regions to find the absorption lines.
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For each observed transition, apply a calibrated DC electric field (Stark field) to observe

the splitting of the spectral lines. This splitting is used to determine the dipole moment.[1]

Measure the frequencies of the rotational transitions for the normal and isotopically

substituted species.

Data Presentation
The analysis of the microwave spectra of nitrosyl cyanide and its isotopologues provides

several key quantitative parameters that characterize the molecule.

Table 1: Rotational Constants of Nitrosyl Cyanide Isotopologues (MHz)

Isotopologue B C

ONCN 5384.39 5040.63

¹⁵NOCN 5360.11 5005.99

NOC¹⁵N 5205.87 4882.49

NO¹³CN 5359.43 5018.62

Data sourced from reference[3].

Table 2: Molecular Properties of Nitrosyl Cyanide

Property Value

Dipole Moment (μ) 1.365 ± 0.03 D

Dipole Moment Component (μa) 1.241 ± 0.003 D

Dipole Moment Component (μb) 0.57 ± 0.08 D

Data sourced from reference[1].

Table 3: Nitrogen Nuclear Quadrupole Coupling Constants of Nitrosyl Cyanide (MHz)
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Nucleus χaa χbb

Nitrosyl Nitrogen (N=O) - -

Cyanide Nitrogen (C≡N) - -

Qualitative analysis of the hyperfine patterns yielded coupling constants χaa and χbb for each

nitrogen.[1] Specific values were not provided in the snippets.

Experimental Workflow and Data Analysis
Visualization
The following diagram illustrates the general workflow for the microwave spectroscopy study of

nitrosyl cyanide.
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Caption: Experimental workflow for nitrosyl cyanide study.

Conclusion
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Microwave spectroscopy is a powerful tool for the detailed structural and electronic

characterization of small, reactive molecules like nitrosyl cyanide. The protocols and data

presented here provide a comprehensive guide for researchers interested in applying this

technique. The precise determination of molecular parameters such as rotational constants,

dipole moments, and nuclear quadrupole coupling constants offers valuable insights into the

nature of chemical bonding and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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